Cas no 99837-97-5 (Dodecanoic acid, 12-hydroxy-, phenylmethyl ester)

• Product Name: Dodecanoic acid, 12-hydroxy-, phenylmethyl ester
• CAS No: 99837-97-5
• MF: C₁₉H₃₀O₃
• MW: 306.439706325531
• CID: 750029
• PubChem ID: 12077613
• Update Time: 2025-04-19

Dodecanoic acid, 12-hydroxy-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 12-hydroxy-, phenylmethyl ester
• benzyl 12-hydroxydodecanoate
• DTXSID60477133
• NQOJORCGROAJNI-UHFFFAOYSA-N
• 99837-97-5
• 12-Hydroxydodecanoic acid benzyl ester
• SCHEMBL574387

• Inchi： 1S/C19H30O3/c20-16-12-7-5-3-1-2-4-6-11-15-19(21)22-17-18-13-9-8-10-14-18/h8-10,13-14,20H,1-7,11-12,15-17H2
• InChI Key： NQOJORCGROAJNI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CCCCCCCCCCCO)=O

Computed Properties

• Exact Mass: 306.21949481g/mol
• Monoisotopic Mass: 306.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls